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Compound of Interest

Compound Name: 4-Aminopentan-2-one

Cat. No.: B096834

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-Aminopentan-2-
one (CAS No. 19010-87-8). Adherence to these procedures is vital for ensuring laboratory
safety and regulatory compliance.

Hazard Summary

4-Aminopentan-2-one is a hazardous chemical with the following properties:

Physical State: Liquid.[1]

Appearance: Colorless.[1]

Odor: Rotten-egg like.[1]

Hazards:

o Highly flammable liquid and vapor.[1]

o Causes severe skin burns and eye damage.[1]

o Air sensitive.[1]

Quantitative Safety Data
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Due to the specific nature of 4-Aminopentan-2-one, comprehensive quantitative safety data is
not readily available in public databases. The following table summarizes the available
information and highlights data that could not be found. It is crucial to consult the specific
Safety Data Sheet (SDS) provided by the supplier for the most accurate information.
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Parameter Value Source | Notes
Occupational Exposure Limits
o No specific PEL has been
OSHA PEL (Permissible )
o Not Found established by OSHA for 4-
Exposure Limit) )
Aminopentan-2-one.
o No specific TLV has been
ACGIH TLV (Threshold Limit ]
Not Found established by ACGIH for 4-
Value) )
Aminopentan-2-one.
No specific REL has been
NIOSH REL (Recommended )
Not Found established by NIOSH for 4-

Exposure Limit)

Aminopentan-2-one.

Glove Compatibility

Nitrile Rubber Breakthrough

Time

Not Recommended for

Prolonged Contact

General guidance suggests
nitrile gloves offer poor
resistance to amines.
Immediate replacement is

required upon splash contact.

Neoprene Breakthrough Time

Data Not Available

Butyl Rubber Breakthrough

Time

Data Not Available

Flammability

Flash Point

Data Not Available

Classified as a highly
flammable liquid.[1]

Physical Properties

Molecular Formula

C5H11NO

[2](3]

Molecular Weight

101.15 g/mol

[2](3]

Operational and Disposal Plans

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory when handling 4-Aminopentan-2-one.

Protection Type

Required PPE

Rationale and Best
Practices

Eye and Face

Chemical safety goggles and a

full-face shield.

Protects against splashes and
vapors that can cause severe
eye damage. An eyewash
station must be readily

accessible.

Skin

Chemical-resistant gloves
(e.g., Butyl or Viton for
extended contact, double-
gloving with nitrile for incidental
contact) and a flame-resistant

lab coat.

Prevents severe skin burns.
Disposable gloves should be
changed immediately upon
contamination. Do not wear

shorts or open-toed shoes.

Respiratory

Use only in a well-ventilated
area, preferably within a

chemical fume hood.

If ventilation is inadequate or
for emergency situations, a
NIOSH-approved respirator
with an organic vapor cartridge

iS necessary.

Step-by-Step Handling and Storage Protocol

e Preparation:

o Ensure a certified chemical fume hood is operational.

o Verify that a safety shower and eyewash station are accessible and unobstructed.

o Assemble all necessary PPE and handling equipment (e.g., spark-proof tools, compatible

containers).

o Ground and bond all containers and receiving equipment to prevent static discharge.[4]

e Handling:
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o Conduct all work with 4-Aminopentan-2-one inside a chemical fume hood.
o Use only spark-proof and explosion-proof equipment.[4]

o Avoid inhalation of vapors and any contact with skin and eyes.[1]

o Keep the container tightly closed when not in use.

o Due to its air-sensitive nature, consider handling under an inert atmosphere (e.g., nitrogen
or argon).

o Storage:

[¢]

Store in a cool, dry, and well-ventilated area designated for flammable and corrosive
materials.[4]

o Keep containers tightly closed and store under an inert atmosphere.[5]
o Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

o Segregate from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, and acid chlorides.[5]

Spill Response Protocol

For any major spill, or if you are unsure, evacuate the area and contact emergency services
immediately.

e Evacuate and Alert:

o Immediately alert others in the vicinity and evacuate the area.

o If the spill is large or poses a fire hazard, activate the fire alarm.
o Control and Contain (for minor spills by trained personnel only):

o Don the appropriate PPE, including respiratory protection.

o Eliminate all ignition sources.[4]
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o Contain the spill using an inert absorbent material such as sand, vermiculite, or a
commercial spill kit for flammable liquids. Do not use combustible materials like sawdust.

o Prevent the spill from entering drains or waterways.[6]

e Clean-Up and Decontamination:

o Carefully collect the absorbed material using non-sparking tools and place it in a
designated, labeled hazardous waste container.

o Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect
all cleaning materials as hazardous waste.

» Reporting:

o Report all spills to the laboratory supervisor and the institution's Environmental Health and
Safety (EHS) department.

Disposal Plan

All waste containing 4-Aminopentan-2-one is considered hazardous waste.
» Waste Collection:

o Collect all waste (unused chemical, contaminated absorbents, and disposable PPE) in a
clearly labeled, compatible, and sealed hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
office.

o Container Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name ("4-
Aminopentan-2-one"), and the associated hazards (Flammable, Corrosive).

o Storage of Waste:
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o Store the sealed hazardous waste container in a designated satellite accumulation area,
away from incompatible materials.

e Disposal:

o Arrange for pick-up and disposal through your institution's licensed hazardous waste
disposal program.[7] Do not attempt to dispose of this chemical down the drain or in
regular trash.

o Empty Containers:

o Empty containers must be triple-rinsed with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste. The decontaminated container can then be
disposed of according to institutional guidelines, which may involve defacing the label and
placing it in the appropriate recycling or trash receptacle.

Workflow Diagrams
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Safe Handling Workflow for 4-Aminopentan-2-one

Preparation

Verify Fume Hood & Safety Shower/Eyewash

A\

Assemble PPE & Spark-Proof Tools

A\

Ground & Bond Equipment

Handling
\

Work in Fume Hood

A/

Use Spark-Proof Tools

A/

Avoid Contact & Inhalation

A/

Keep Container Closed

Stoiage

Cool, Dry, Ventilated Area

A/

Inert Atmosphere

A/

Away from Ignition Sources

A/

Segregate Incompatibles
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Caption: Workflow for the safe handling and storage of 4-Aminopentan-2-one.
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Emergency Spill Response for 4-Aminopentan-2-one
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Caption: Emergency response workflow for a 4-Aminopentan-2-one spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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